Cas no 4916-29-4 (Dimethyl 2-(phenylamino)maleate)
4916-29-4 structure
Product Name:Dimethyl 2-(phenylamino)maleate
CAS No:4916-29-4
MF:C12H13NO4
MW:235.235923528671
CID:2855308
PubChem ID:5712530
Update Time:2025-04-21
Dimethyl 2-(phenylamino)maleate Chemical and Physical Properties
Names and Identifiers
-
- 54494-74-5
- SCHEMBL3120714
- Dimethyl 2-(Phenylamino)-2-butenedioate
- SCHEMBL3120709
- 4916-29-4
- Dimethyl 2-(phenylamino)maleate
- LCHIHUQAZKSJRB-CSKARUKUSA-N
-
- Inchi: 1S/C12H13NO4/c1-16-11(14)8-10(12(15)17-2)13-9-6-4-3-5-7-9/h3-8,13H,1-2H3/b10-8+
- InChI Key: LCHIHUQAZKSJRB-CSKARUKUSA-N
- SMILES: O(C)C(/C(=C\C(=O)OC)/NC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 235.08445790Da
- Monoisotopic Mass: 235.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 64.6Ų
Dimethyl 2-(phenylamino)maleate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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